Cas no 2229419-30-9 (1-1-(6-methoxy-1H-indol-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-methoxy-1H-indol-2-yl)cyclopropylethan-1-one
• CAS No: 2229419-30-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6197789
• PubChem ID: 165971977
• Update Time: 2025-08-05

1-1-(6-methoxy-1H-indol-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-methoxy-1H-indol-2-yl)cyclopropylethan-1-one
• 2229419-30-9
• 1-[1-(6-methoxy-1H-indol-2-yl)cyclopropyl]ethan-1-one
• EN300-1732538

• Inchi： 1S/C14H15NO2/c1-9(16)14(5-6-14)13-7-10-3-4-11(17-2)8-12(10)15-13/h3-4,7-8,15H,5-6H2,1-2H3
• InChI Key： WWRJXWPEZWDAGX-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CC3C=CC(=CC=3N2)OC)CC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Additional information on 1-1-(6-methoxy-1H-indol-2-yl)cyclopropylethan-1-one

Compound CAS No. 2229419-30-9: 1-(6-Methoxy-1H-indol-2-yl)-cyclopropylethanone

The compound with CAS No. 2229419-30-9, known as 1-(6-methoxy-1H-indol-2-yl)-cyclopropylethanone, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The 6-methoxy substitution on the indole ring adds a methoxy group at the sixth position, which can influence the compound's chemical reactivity and biological activity.

The cyclopropylethanone moiety of this compound introduces a strained cyclopropane ring connected to a ketone group. This structural feature is significant because cyclopropane rings are known for their high strain energy, which can make them reactive in certain chemical transformations. The combination of the indole ring and the cyclopropylethanone group creates a molecule with potential applications in drug design, particularly in the development of bioactive compounds.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The 6-methoxy substitution on the indole ring can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to specific targets. This makes 1-(6-methoxy-1H-indol-2-yl)-cyclopropylethanone a promising candidate for further exploration in drug discovery.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions and cyclization processes. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has enabled researchers to optimize the preparation of this compound with high yields and purity. These advancements have facilitated its use in subsequent biological assays and pharmacological studies.

From a pharmacological perspective, 1-(6-methoxy-1H-indol-2-yl)-cyclopropylethanone has shown potential as a modulator of cellular signaling pathways. For instance, it has been investigated for its ability to inhibit certain kinases or act as an antagonist/agonist at G-protein coupled receptors (GPCRs). These properties suggest that it could serve as a lead compound for developing treatments targeting conditions such as cancer, inflammation, or neurodegenerative diseases.

Moreover, the cyclopropylethanone group within this compound contributes to its stability and lipophilicity, which are critical properties for drug candidates. Lipophilic compounds tend to have better membrane permeability and bioavailability, making them more effective in reaching their target sites within the body. The combination of these properties underscores the versatility of this compound in various biomedical applications.

Recent research has also focused on understanding the stereochemistry and conformational dynamics of this compound. The strained cyclopropane ring can adopt different conformations depending on its environment, which may influence its interactions with biological targets. By employing computational chemistry tools such as molecular docking and molecular dynamics simulations, researchers have gained insights into how this compound binds to specific proteins or enzymes.

In addition to its pharmacological applications, 1-(6-methoxy-1H-indol-2-yl)-cyclopropylethanone has been explored for its potential in materials science. Its unique structure may lend itself to applications in organic electronics or as a building block for advanced materials with tailored properties.

In conclusion, CAS No. 2229419-30-9 represents a fascinating example of how structural complexity can lead to diverse functional properties in organic compounds. With ongoing research into its synthesis, biological activity, and applications, this compound continues to be an area of interest for scientists across multiple disciplines.